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Compound of Interest

Compound Name: Kaempferol 3-gentiobioside

Cat. No.: B150290 Get Quote

Introduction

Kaempferol 3-gentiobioside is a flavonoid glycoside found in a variety of plants, including

Cassia alata (ringworm bush) and soybean (Glycine max)[1][2][3]. As a distinct phytochemical

entity, it serves as a valuable standard in the quality control and standardization of herbal

medicines, dietary supplements, and functional foods. Its use as a reference standard allows

for the accurate identification and quantification of this specific compound in complex plant

extracts and finished products, ensuring consistency, efficacy, and safety. Kaempferol 3-
gentiobioside has garnered significant interest for its potential therapeutic properties, including

anti-inflammatory, anti-cancer, and antidiabetic activities[4][5]. These biological activities are

linked to its ability to modulate key cellular signaling pathways.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of Kaempferol 3-
gentiobioside is essential for its proper handling, storage, and use in analytical

methodologies.
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Property Value Source

CAS Number 22149-35-5

Molecular Formula C27H30O16

Molecular Weight 610.52 g/mol

Appearance Solid -

Solubility

Slightly soluble in water.

Soluble in DMSO (50 mg/mL

with sonication).

Storage Conditions

Store at -20°C. For stock

solutions, store at -80°C for up

to 6 months or -20°C for up to

1 month.

Biological Activities and Signaling Pathways
Kaempferol 3-gentiobioside exerts its biological effects by modulating several key signaling

pathways. These mechanisms of action are the basis for its potential therapeutic applications.

Anti-Cancer Activity via TGF-β/ALK5/Smad Pathway Inhibition

Overactivation of the Transforming Growth Factor-β (TGF-β) signaling pathway is implicated in

the progression of various cancers. Kaempferol 3-gentiobioside has been identified as a

potent inhibitor of the TGF-β type I receptor, ALK5. By binding to the ATP-binding site of ALK5,

it blocks the phosphorylation and nuclear translocation of Smad2 and the expression of

Smad4, key downstream effectors of the pathway. This inhibition leads to a reduction in cancer

cell proliferation, migration, and invasion.
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Figure 1: Inhibition of the TGF-β/ALK5/Smad signaling pathway by Kaempferol 3-
gentiobioside.

Anti-Inflammatory Activity via NOTCH and NF-κB Pathway Modulation

In the context of allergic asthma, Kaempferol 3-gentiobioside has been shown to attenuate

airway inflammation and mucus hypersecretion. It achieves this by targeting the NOTCH

signaling pathway, specifically by inhibiting NOTCH1 activation. Furthermore, it downregulates

the expression of key inflammatory proteins such as NLRP3, TLR4, and phosphorylated IκBα

and p65, which are central components of the NF-κB signaling pathway. This leads to a

significant reduction in the release of pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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